Cas no 1364917-14-5 (6-bromo-8-iodo-imidazo[1,2-a]pyridine)

• Product Name: 6-bromo-8-iodo-imidazo[1,2-a]pyridine
• CAS No: 1364917-14-5
• MF: C₇H₄BrIN₂
• MW: 322.928532600403
• MDL: MFCD21609484
• CID: 3160883
• PubChem ID: 71299170
• Update Time: 2025-08-04

6-bromo-8-iodo-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-8-IODOIMIDAZO[1,2-A]PYRIDINE
• IMidazo[1,2-a]pyridine, 6-broMo-8-iodo-
• 6-BroMo-8-iodo-iMidazo[1,2-a]pyridine
• AS-42357
• SY253021
• DTXSID901289333
• CS-0194353
• DB-207673
• Z1389087052
• EN300-105783
• MFCD21609484
• 1364917-14-5
• AKOS026728512
• 6-Bromo-8-iodoimidazo[1,2-a]pyridine, AldrichCPR
• OKEMQQRZPHOOGS-UHFFFAOYSA-N
• 6-bromo-8-iodoimidazo[1,2-a]pyridine,
• SCHEMBL15007643
• PEC91714
• 6-bromo-8-iodo-imidazo[1,2-a]pyridine

• MDL： MFCD21609484
• Inchi： 1S/C7H4BrIN2/c8-5-3-6(9)7-10-1-2-11(7)4-5/h1-4H
• InChI Key： OKEMQQRZPHOOGS-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN2C=CN=C21)Br

Computed Properties

• Exact Mass: 321.86026g/mol
• Monoisotopic Mass: 321.86026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.3Ų

Additional information on 6-bromo-8-iodo-imidazo[1,2-a]pyridine

Introduction to 6-Bromo-8-Iodo-Imidazo[1,2-a]pyridine (CAS No. 1364917-14-5)

6-Bromo-8-Iodo-Imidazo[1,2-a]pyridine, with the CAS number 1364917-14-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of bromine and iodine substituents on the imidazopyridine scaffold imparts distinct chemical and biological properties, making it a valuable candidate for various research and development endeavors.

The molecular structure of 6-Bromo-8-Iodo-Imidazo[1,2-a]pyridine consists of a fused ring system with a bromine atom at the 6-position and an iodine atom at the 8-position. This specific arrangement of halogen substituents influences the compound's reactivity, solubility, and interaction with biological targets. The imidazopyridine core itself is a privileged structure that has been extensively studied for its ability to modulate various biological processes, including neurotransmission, enzyme activity, and receptor binding.

Recent research has highlighted the potential of 6-Bromo-8-Iodo-Imidazo[1,2-a]pyridine in several therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have opened new avenues for the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory effects, 6-Bromo-8-Iodo-Imidazo[1,2-a]pyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The anticancer activity is attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival. These results suggest that 6-Bromo-8-Iodo-Imidazo[1,2-a]pyridine could be a valuable lead compound for the development of new anticancer therapies.

The pharmacokinetic properties of 6-Bromo-8-Iodo-Imidazo[1,2-a]pyridine have also been studied in detail. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation. Moreover, the compound's stability under physiological conditions ensures that it remains active in vivo for an extended period, enhancing its therapeutic potential.

The synthetic accessibility of 6-Bromo-8-Iodo-Imidazo[1,2-a]pyridine is another key factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These methods typically involve multistep reactions starting from readily available starting materials. The ability to synthesize large quantities of pure 6-Bromo-8-Iodo-Imidazo[1,2-a]pyridine facilitates large-scale studies and clinical trials.

In conclusion, 6-Bromo-8-Iodo-Imidazo[1,2-a]pyridine (CAS No. 1364917-14-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.